4-[(E)-{[3-(3,4-dimethoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]imino}methyl]phenol

• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-4-[(E)-(4-hydroxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H16N4O3S/c1-23-14-8-5-12(9-15(14)24-2)16-19-20-17(25)21(16)18-10-11-3-6-13(22)7-4-11/h3-10,22H,1-2H3,(H,20,25)/b18-10+
• InChI Key: MDJDPWJJSNXEKV-VCHYOVAHSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=NNC(=S)N2/N=C/C3=CC=C(C=C3)O)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NNC(=S)N2N=CC3=CC=C(C=C3)O)OC

Description

4-[(E)-{[3-(3,4-dimethoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]imino}methyl]phenol is a complex organic compound characterized by its unique structure, which includes a triazole ring, a phenol group, and a dimethoxyphenyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(E)-{[3-(3,4-dimethoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]imino}methyl]phenol typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and carbon disulfide under basic conditions.

Attachment of the Dimethoxyphenyl Group: The dimethoxyphenyl group is introduced via a nucleophilic substitution reaction, where the triazole intermediate reacts with a dimethoxybenzyl halide.

Formation of the Imino Linkage: The imino linkage is formed through a condensation reaction between the triazole derivative and an aldehyde, resulting in the formation of the imino group.

Introduction of the Phenol Group: The phenol group is introduced through a final substitution reaction, where the intermediate compound reacts with a phenol derivative under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The phenol group can undergo oxidation to form quinones.

Reduction: The imino group can be reduced to form amines.

Substitution: The sulfanyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles such as thiols and amines can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of quinones from the phenol group.

Reduction: Formation of amines from the imino group.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-[(E)-{[3-(3,4-dimethoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]imino}methyl]phenol has several applications in scientific research:

Medicinal Chemistry: This compound is studied for its potential as an antimicrobial and anticancer agent due to its unique structure and functional groups.

Material Science: It is explored for its potential use in the development of advanced materials, such as polymers and coatings, due to its stability and reactivity.

Biological Studies: The compound is used in studies related to enzyme inhibition and protein binding due to its ability to interact with biological molecules.

Mechanism of Action

The mechanism of action of 4-[(E)-{[3-(3,4-dimethoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]imino}methyl]phenol involves its interaction with specific molecular targets:

Molecular Targets: The compound can interact with enzymes and proteins, potentially inhibiting their activity.

Pathways Involved: It may affect cellular pathways related to oxidative stress, apoptosis, and signal transduction.

Comparison with Similar Compounds

Similar Compounds

• 4-[(E)-{[3-(3,4-dimethoxyphenyl)-5-methyl-4H-1,2,4-triazol-4-yl]imino}methyl]phenol
• 4-[(E)-{[3-(3,4-dimethoxyphenyl)-5-ethyl-4H-1,2,4-triazol-4-yl]imino}methyl]phenol

Uniqueness

4-[(E)-{[3-(3,4-dimethoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]imino}methyl]phenol is unique due to the presence of the sulfanyl group, which imparts distinct chemical reactivity and potential biological activity compared to its methyl and ethyl analogs.